Cas no 1261889-38-6 (4-(3-Formylphenyl)-3-methoxybenzoic acid)

4-(3-Formylphenyl)-3-methoxybenzoic acid is a versatile aromatic compound featuring both a formyl and a carboxylic acid functional group, making it a valuable intermediate in organic synthesis. The presence of the methoxy group enhances its reactivity and selectivity in cross-coupling reactions, while the formyl group allows for further derivatization, such as condensation or reduction. Its benzoic acid moiety provides additional utility in coordination chemistry and pharmaceutical applications. This compound is particularly useful in the synthesis of fine chemicals, ligands, and biologically active molecules due to its well-defined structure and functional group compatibility. High purity and stability ensure reliable performance in demanding synthetic processes.

4-(3-Formylphenyl)-3-methoxybenzoic acid structure

1261889-38-6 structure

Product Name:4-(3-Formylphenyl)-3-methoxybenzoic acid

CAS No:1261889-38-6

MF:C₁₅H₁₂O₄

MW:256.253384590149

MDL:MFCD18319217

CID:2761481

PubChem ID:53225148

Update Time:2025-11-02

4-(3-Formylphenyl)-3-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

- 4-(3-FORMYLPHENYL)-3-METHOXYBENZOIC ACID
- MFCD18319217
- DTXSID80688880
- SCHEMBL2554352
- 4-(3-Formylphenyl)-3-methoxybenzoic acid, 95%
- 1261889-38-6
- 3'-Formyl-2-methoxy[1,1'-biphenyl]-4-carboxylic acid
- 4-(3-Formylphenyl)-3-methoxybenzoic acid
- MDL： MFCD18319217
- Inchi： 1S/C15H12O4/c1-19-14-8-12(15(17)18)5-6-13(14)11-4-2-3-10(7-11)9-16/h2-9H,1H3,(H,17,18)
- InChI Key： JKUDPOAMUFKGEJ-UHFFFAOYSA-N
- SMILES： O(C)C1C=C(C(=O)O)C=CC=1C1C=CC=C(C=O)C=1

Computed Properties

Exact Mass: 256.07355886Da
Monoisotopic Mass: 256.07355886Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 328
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 63.6Å²

4-(3-Formylphenyl)-3-methoxybenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB326207-5 g	4-(3-Formylphenyl)-3-methoxybenzoic acid, 95%; .	1261889-38-6	95%	5 g	€1,159.00	2023-07-19
abcr	AB326207-5g	4-(3-Formylphenyl)-3-methoxybenzoic acid, 95%; .	1261889-38-6	95%	5g	€1159.00	2025-02-19

4-(3-Formylphenyl)-3-methoxybenzoic acid Related Literature

1. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
2. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
3. Aggregation-induced chiroptical generation and photoinduced switching of achiral azobenzene-alt-fluorene copolymer endowed with left- and right-handed helical polysilanes†

Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
4. An apparatus for testing water by measurement of its electrical conductivity

Analyst, 1912,37, 538-543
5. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(3-Formylphenyl)-3-methoxybenzoic acid

Comprehensive Overview of 4-(3-Formylphenyl)-3-methoxybenzoic acid (CAS No. 1261889-38-6): Properties, Applications, and Market Insights

4-(3-Formylphenyl)-3-methoxybenzoic acid (CAS No. 1261889-38-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure featuring a formyl group and a methoxybenzoic acid moiety, serves as a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and material science.

The chemical properties of 4-(3-Formylphenyl)-3-methoxybenzoic acid make it a valuable building block for more complex molecules. Its CAS number 1261889-38-6 is frequently searched in scientific databases, reflecting its relevance in current research trends. The compound’s formylphenyl group allows for further functionalization, making it a critical component in the synthesis of novel therapeutic agents. Recent studies highlight its role in developing anti-inflammatory and anticancer compounds, aligning with the growing demand for innovative pharmaceutical solutions.

In the context of green chemistry and sustainable practices, 4-(3-Formylphenyl)-3-methoxybenzoic acid is being explored for its potential in eco-friendly synthesis routes. The push toward reducing hazardous byproducts in chemical manufacturing has led to increased interest in compounds like this, which can be utilized in catalytic reactions and biodegradable material development. This aligns with global trends emphasizing environmental responsibility and cleaner production methods.

Market dynamics for CAS 1261889-38-6 indicate a steady rise in demand, particularly from the pharmaceutical and agrochemical sectors. The compound’s adaptability in creating high-value intermediates has positioned it as a key player in specialty chemicals. Analysts predict that advancements in precision medicine and custom synthesis will further drive its adoption, making it a compound to watch in the coming years.

From a technical standpoint, the synthesis of 4-(3-Formylphenyl)-3-methoxybenzoic acid involves multi-step organic reactions, often starting from readily available precursors like 3-methoxybenzoic acid. Researchers are continually optimizing these processes to improve yield and purity, addressing common challenges such as reaction selectivity and byproduct formation. These efforts are critical for scaling up production while maintaining cost efficiency.

The versatility of 4-(3-Formylphenyl)-3-methoxybenzoic acid extends to its applications in material science, where it is used to modify polymer properties or create functional coatings. Its aromatic aldehydes and carboxylic acid functionalities enable interactions with various substrates, making it useful in designing advanced materials with tailored characteristics. This has implications for industries ranging from electronics to packaging.

In summary, 4-(3-Formylphenyl)-3-methoxybenzoic acid (CAS No. 1261889-38-6) is a compound of significant scientific and industrial interest. Its role in drug development, sustainable chemistry, and advanced materials underscores its importance in modern research and manufacturing. As innovation continues to drive demand for specialized intermediates, this compound is poised to remain a focal point in the chemical and pharmaceutical landscapes.